![molecular formula C22H16ClN3O3 B11300552 3-chloro-N-{4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]phenyl}benzamide](/img/structure/B11300552.png)
3-chloro-N-{4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]phenyl}benzamide
Overview
Description
- It belongs to the class of propanamides and contains a chloro-substituted benzene ring, an oxadiazole ring, and an amide functional group.
- The compound’s structure is characterized by the presence of a 4-methoxyphenyl group linked to the central benzamide core via an oxadiazole ring.
3-Chloro-N-{4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]phenyl}benzamide: is a chemical compound with the molecular formula C10H12ClNO2 and a molecular weight of 213.66 g/mol .
Preparation Methods
Reaction Conditions: Standard conditions for amide bond formation, such as using coupling agents (e.g., DCC, EDC), can be employed.
Industrial Production: Information on industrial-scale production methods is limited, but research laboratories may synthesize it for specific applications.
Chemical Reactions Analysis
Reactivity: The compound may undergo various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions:
Major Products: The specific products formed depend on the reaction conditions and substituents. Detailed studies are needed to ascertain these.
Scientific Research Applications
Chemistry: The compound’s unique structure makes it interesting for medicinal chemistry and drug design.
Biology: It could serve as a potential bioactive compound due to its diverse functional groups.
Medicine: Research may explore its pharmacological properties, such as anti-inflammatory or anticancer effects.
Industry: Its applications in materials science or organic electronics are worth investigating.
Mechanism of Action
- The exact mechanism remains speculative due to limited data. it likely interacts with specific molecular targets or pathways, affecting cellular processes.
Comparison with Similar Compounds
Similar Compounds:
Uniqueness: The combination of the oxadiazole ring and the amide functionality sets our compound apart.
Remember that further research and experimental validation are essential to fully understand this compound’s properties and applications
Properties
Molecular Formula |
C22H16ClN3O3 |
|---|---|
Molecular Weight |
405.8 g/mol |
IUPAC Name |
3-chloro-N-[4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]phenyl]benzamide |
InChI |
InChI=1S/C22H16ClN3O3/c1-28-19-11-7-14(8-12-19)20-25-22(29-26-20)15-5-9-18(10-6-15)24-21(27)16-3-2-4-17(23)13-16/h2-13H,1H3,(H,24,27) |
InChI Key |
YKGVQYRQUOTQEF-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=C(C=C3)NC(=O)C4=CC(=CC=C4)Cl |
Origin of Product |
United States |
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